2-Chloro-N-[2-(5-fluoro-1H-indol-3-YL)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C12H12ClFN2O/c13-6-12(17)15-4-3-8-7-16-11-2-1-9(14)5-10(8)11/h1-2,5,7,16H,3-4,6H2,(H,15,17)
• InChI Key: UGRXFYJXKDYMLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CN2)CCNC(=O)CCl
• Molecular Formula: C12H12ClFN2O
• Molecular Weight: 254.69 g/mol
• CAS No.: 895641-21-1

Description

2-Chloro-N-[2-(5-fluoro-1H-indol-3-YL)ethyl]acetamide is a useful research compound. Its molecular formula is C12H12ClFN2O and its molecular weight is 254.69. The purity is usually 95%.
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Scientific Research Applications

Antiallergic Properties

Research has identified compounds related to 2-Chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]acetamide with potent antiallergic properties. N-(pyridin-4-yl)-(indol-3-yl)acetamides, including variants of this chemical structure, have been synthesized and evaluated for their antiallergic potency. For instance, N-(pyridin-4-yl)-[1-(4-fluorobenzyl)indol-3-yl]acetamide was found to be significantly more potent than astemizole in inhibiting histamine release, indicating its potential as a novel antiallergic agent (Menciu et al., 1999).

Antiplasmodial Properties

A series of N-((2,5-diaryl-3-trifluoroacetyl)-1H-indol-7-yl)acetamides have been synthesized and evaluated for their potential antiplasmodial properties. These compounds showed varying degrees of activity against the Plasmodium falciparum parasite, suggesting potential applications in antimalarial therapy (Mphahlele et al., 2017).

Catalytic and Biological Activity

Research involving derivatives of this compound includes the synthesis of compounds with noted catalytic and biological activities. For example, nickel ferrite nanoparticles have been used in the synthesis of derivatives with antioxidant and antimicrobial properties, showcasing the versatility of these compounds in various biochemical applications (Rao et al., 2019).

Metabolic Studies

In metabolic studies, chloroacetamide herbicides and related metabolites, which include structures similar to this compound, have been analyzed for their metabolism in human and rat liver microsomes. These studies provide insight into the metabolic pathways and potential toxicological impacts of such compounds (Coleman et al., 2000).

Mechanism of Action

Target of Action

The primary target of 2-Chloro-N-[2-(5-fluoro-1H-indol-3-YL)ethyl]acetamide is the Notum enzyme . Notum is a carboxylesterase that can remove the lipid from Wnt, a group of signal proteins, and inactivate it . The compound’s indole nucleus binds with high affinity to multiple receptors, making it useful in developing new derivatives .

Mode of Action

The compound inhibits the Notum enzyme, thereby upregulating Wnt signalling . It binds to the enzyme’s catalytic pocket, overlapping the space occupied by the acyl tail of the Wnt palmitoleate lipid . This interaction prevents Notum from removing the lipid from Wnt, preserving Wnt’s signalling activity .

Biochemical Pathways

The inhibition of Notum by this compound affects the Wnt signalling pathway . This pathway plays a crucial role in cell biology, including cell fate determination, cell migration, and stem cell renewal . By upregulating Wnt signalling, the compound can influence these cellular processes .

Result of Action

The result of the compound’s action is the upregulation of Wnt signalling . This upregulation can have various effects at the molecular and cellular levels, depending on the specific context. For example, it could influence cell fate determination, cell migration, and stem cell renewal .

Safety and Hazards

The specific safety and hazards associated with 2-Chloro-N-[2-(5-fluoro-1H-indol-3-YL)ethyl]acetamide are not detailed in the search results. It is intended for research use only and is not intended for diagnostic or therapeutic use.

Biochemical Analysis

Biochemical Properties

2-Chloro-N-[2-(5-fluoro-1H-indol-3-YL)ethyl]acetamide interacts with several biomolecules. In the Notum enzyme, two molecules of this compound bind: one at the enzyme’s catalytic pocket, overlapping the space occupied by the acyl tail of the Wnt palmitoleate lipid, and the other at the edge of the pocket opposite the substrate entrance .

Cellular Effects

The cellular effects of this compound are diverse. Indole derivatives, including this compound, have been found to play a main role in cell biology . They have been used for the treatment of various disorders in the human body, including cancer cells and microbes .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with the Notum enzyme. It binds at the enzyme’s catalytic pocket, overlapping the space occupied by the acyl tail of the Wnt palmitoleate lipid . This interaction can potentially modulate Wnt/β-catenin signalling .